1-cyclohexyl-N-(1H-imidazol-2-ylmethyl)-N-methyl-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of structurally similar compounds like thioperamide and its analogs involves the molecular mechanics approach integrated with X-ray crystallography. For instance, N-cyclohexyl-4-methylpiperidine-1-carbothioamide was synthesized to verify the conformation of the piperidine-1-carbothioamide fragment (Plazzi et al., 1997).
Molecular Structure Analysis
The molecular structure of compounds related to 1-cyclohexyl-N-(1H-imidazol-2-ylmethyl)-N-methyl-4-piperidinecarboxamide, like thioperamide, has been analyzed using minimum-energy conformations and X-ray diffraction (Plazzi et al., 1997). This allows for understanding the conformational aspects of the molecule.
Chemical Reactions and Properties
The chemical reactions of analogous compounds involve various synthetic steps, often leading to the creation of compounds with significant bioactivity. For example, the synthesis of N-(cis-4-fluoromethylcyclohexyl)-4-(1(H)-imidazol-4-yl)piperidine-1-thiocarbonamide involved a four-step process (Windhorst et al., 1999).
Physical Properties Analysis
The physical properties of such compounds can be determined through methods like X-ray crystallography, which provides insights into the spatial arrangement and conformation of the molecule. For instance, the study by Plazzi et al. (1997) used X-ray crystallography for the structural analysis of thioperamide analogs.
Chemical Properties Analysis
The chemical properties of these compounds are characterized by their interaction with biological receptors, making them potential candidates for therapeutic applications. The interaction with receptors like the H3 receptor has been a focus in the analysis of compounds like thioperamide and its analogs (Plazzi et al., 1997).
properties
IUPAC Name |
1-cyclohexyl-N-(1H-imidazol-2-ylmethyl)-N-methylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N4O/c1-20(13-16-18-9-10-19-16)17(22)14-7-11-21(12-8-14)15-5-3-2-4-6-15/h9-10,14-15H,2-8,11-13H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHSRMRKLEIOLTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=CN1)C(=O)C2CCN(CC2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclohexyl-N-(1H-imidazol-2-ylmethyl)-N-methyl-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.